Cas no 71560-75-3 ( )

• Product Name: &nbsp
• CAS No: 71560-75-3
• MF: C₁₅H₁₄O₅S₂
• MW: 338.398662090302
• CID: 976578
• PubChem ID: 331101
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(benzenesulfonyl)propan-2-one
• 1,3-bis-benzenesulfonyl-acetone
• 1,3-Bis-benzolsulfonyl-aceton
• 1,3-Dibenzylsulfonyl-aceton
• AC1L78AW
• Bis-benzolsulfonyl-aceton
• CTK2H9794
• NSC321224
• 71560-75-3
• DTXSID40317866
• MLS003170640
• SMR001874564
• NSC-321224
•  

• Inchi： 1S/C15H14O5S2/c16-13(11-21(17,18)14-7-3-1-4-8-14)12-22(19,20)15-9-5-2-6-10-15/h1-10H,11-12H2
• InChI Key： RIMXXXXGJMPHLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CC(CS(C1C=CC=CC=1)(=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 338.02832
• Monoisotopic Mass: 338.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.367
• Boiling Point: 601.1°C at 760 mmHg
• Flash Point: 405.3°C
• Refractive Index: 1.586
• PSA: 85.35
• LogP: 3.66490